MoO2 nanocrystals interconnected on mesocellular carbon foam as a powerful catalyst for vanadium redox flow battery†

RSC Advances Pub Date: 2016-01-25 DOI: 10.1039/C5RA24626A

Abstract

To increase the performance of vanadium redox flow battery (VRFB), the rate of the reaction of the VO2+/VO2+ redox couple, known as the rate determining reaction, should be increased. To increase the rate of this reaction, molybdenum dioxide nanocrystals interconnected on mesocellular carbon foam (MoO2/MSU-F-C) are suggested as a new catalyst. Initially, the optimal amount of MoO2 embedded on MSU-F-C is determined, whereas its activity, reversibility and charge窶電ischarge behavior are investigated. The specific surface area, crystal structure, surface morphology and component analysis of the composite are also measured using BET, XRD, TEM, TGA, EELS and XPS. As a result, the MoO2/MSU-F-C results in a high peak current, small peak potential difference and high electron transfer rate constant, confirming that the composite is an excellent catalyst for the VO2+/VO2+ redox reaction. In terms of multiple charge窶電ischarge tests, a VRFB single cell, including MoO2/MSU-F-C, induces high voltage and energy efficiencies with high specific capacity and a low capacity loss rate. These results are attributed to the intercalation of MoO2 by metal cations such as VO2+ and VO2+ and the existence of hydrophilic functional groups on the surface of MoO2/MSU-F-C. The intercalated MoO2 plays an excellent conductor role in promoting fast ionic and electron transfer and reducing overpotential, whereas the hydrophilic functional groups improve the VO2+/VO2+ redox reaction by lowering its activation energy.

Graphical abstract: MoO2 nanocrystals interconnected on mesocellular carbon foam as a powerful catalyst for vanadium redox flow battery
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